Cas no 916486-11-8 (5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid)

• Product Name: 5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid
• CAS No: 916486-11-8
• MF: C₁₁H₁₂BNO₄
• MW: 233.028283119202
• CID: 2114730
• PubChem ID: 59800131
• Update Time: 2025-04-21

5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid
• 2-borono-5-ethoxycarbonylindole
• XYIJCCHUXSHRDJ-UHFFFAOYSA-N
• 916486-11-8
• SCHEMBL3359679
• DA-38399

• Inchi： 1S/C11H12BNO4/c1-2-17-11(14)7-3-4-9-8(5-7)6-10(13-9)12(15)16/h3-6,13,15-16H,2H2,1H3
• InChI Key： XYIJCCHUXSHRDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C=C(B(O)O)N2)=O

Computed Properties

• Exact Mass: 233.0859380Da
• Monoisotopic Mass: 233.0859380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų